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Compound of Interest

Compound Name: CH-66

Cat. No.: B1668565 Get Quote

Essential Safety and Handling Guide for CH-66
For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for the handling and disposal

of CH-66, a renin inhibitor, in a laboratory setting. Given that detailed hazard information for

CH-66 is not readily available, it must be treated as a novel compound with unknown potential

hazards. This guide is intended for researchers, scientists, and drug development

professionals.

Compound Identification and Properties
While a comprehensive Safety Data Sheet (SDS) is not publicly available, the following

information has been identified for CH-66. All personnel must handle this compound with the

assumption that it is hazardous.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1668565?utm_src=pdf-interest
https://www.benchchem.com/product/b1668565?utm_src=pdf-body
https://www.benchchem.com/product/b1668565?utm_src=pdf-body
https://www.benchchem.com/product/b1668565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

CAS Number 139890-66-7 [1]

Synonym
Piv-his-pro-phe-leu(OH)leu-tyr-

tyr-ser-NH2
[1]

Chemical Formula C58H81N11O12 [1]

Molecular Weight 1124.35 g/mol [1]

Appearance Solid powder [1]

Purity
>98% (refer to Certificate of

Analysis)
[1]

Solubility May be formulated in DMSO [1]

Storage

Short term (days to weeks): 0 -

4 °C. Long term (months): -20

°C.

[1]

Personal Protective Equipment (PPE)
Due to the unknown nature of CH-66's hazards, a comprehensive PPE protocol is mandatory

to prevent skin contact, inhalation, and eye exposure.[2] The following PPE should be worn at

all times when handling CH-66:
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PPE Category Specific Requirements

Hand Protection

Double-gloving with chemically resistant gloves

(e.g., nitrile or neoprene) is recommended.

Gloves must be inspected before use and

changed immediately upon any sign of

contamination.

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side

shields or, preferably, safety goggles should be

worn.[2] A face shield is required if there is a risk

of splashes or aerosol generation.[2]

Body Protection

A lab coat must be worn. For procedures with a

higher risk of contamination, chemical-resistant

coveralls or an apron should be used.

Respiratory Protection

All handling of CH-66 powder should be

conducted within a certified chemical fume hood

to minimize inhalation risk. If work outside of a

fume hood is unavoidable, contact your

institution's Environmental Health and Safety

(EHS) department for a respiratory protection

assessment.

Handling and Operational Plan
A clear and concise operational plan is essential for the safe handling of CH-66. The following

workflow outlines the key steps from receiving to disposal.
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Preparation Phase

Handling Phase

Post-Handling Phase

Receive and Inspect
- Verify container integrity
- Confirm label information

Log and Store
- Record in chemical inventory

- Store at recommended temperature
- Use secondary containment

Conduct Hazard Assessment
- Review available data
- Assume high toxicity

- Plan experiment

Don Appropriate PPE

Work in Fume Hood
- Prepare solutions

- Perform experiment

Label All Samples and Solutions

Decontaminate Work Area
- Clean surfaces with appropriate solvent

Segregate Waste
- Separate solid, liquid, and sharps waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of CH-66.
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Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Emergency Scenario Immediate Actions

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Flush the affected skin area with

copious amounts of water for at least 15

minutes. 3. Seek immediate medical attention.

Eye Contact

1. Immediately flush eyes with a gentle but

steady stream of water for at least 15 minutes,

holding the eyelids open. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Inhalation

1. Move the affected individual to fresh air

immediately. 2. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial

respiration. 3. Seek immediate medical

attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill

1. Alert others in the vicinity and evacuate the

immediate area if necessary. 2. If the spill is

small and you are trained to handle it, wear

appropriate PPE and contain the spill with

absorbent materials. 3. For large spills or if you

are unsure, contact your institution's EHS

department immediately.

Disposal Plan
All waste containing CH-66 must be treated as hazardous waste. A clear disposal plan should

be in place before any work begins.
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Experiment Generates
CH-66 Waste

Segregate Waste at Point of Generation
- Solid Waste
- Liquid Waste

- Sharps

Use Designated, Labeled, and Sealed
Hazardous Waste Containers

Label Containers Clearly
- 'Hazardous Waste'

- Compound Name: CH-66
- Accumulation Start Date

Store Waste in a Secure,
Secondary Containment Area

Contact EHS for Pickup
and Final Disposal

Waste Disposed by
Certified Professionals

Click to download full resolution via product page

Caption: Disposal workflow for CH-66 hazardous waste.
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Key Disposal Principles:

Segregation: Do not mix CH-66 waste with other waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "CH-66," and the date of accumulation.

Containment: Use sealed, leak-proof containers for all CH-66 waste. Store these containers

in a designated, secure area with secondary containment.

Professional Disposal: Contact your institution's EHS department for proper disposal

procedures. Do not attempt to dispose of CH-66 waste via standard trash or sewer systems.

This guide provides a framework for the safe handling of CH-66. Always consult with your

institution's EHS office and your principal investigator to ensure compliance with all local and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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